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Compound of Interest

Compound Name: Anhydrovinblastine

Cat. No.: B1248250 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Anhydrovinblastine, a potent antineoplastic agent. Adherence to these protocols is essential

for ensuring personal safety and maintaining a secure laboratory environment.

Anhydrovinblastine is classified as a vinca alkaloid and should be handled with the utmost

care due to its cytotoxic properties.[1]

Essential Safety and Handling Precautions
Anhydrovinblastine is a hazardous drug that requires stringent safety measures to prevent

occupational exposure.[2] Exposure can occur through skin contact, inhalation of aerosols or

particles, and accidental ingestion.[3] Therefore, all handling of Anhydrovinblastine should be

conducted in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or

a chemical fume hood, to minimize risk.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working

with Anhydrovinblastine. The following table outlines the minimum PPE requirements.
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PPE Component Specification Recommended Use

Gloves

Chemotherapy-tested nitrile

gloves (double-gloving

recommended)

Required for all handling

activities, including

preparation, administration,

and disposal. Change gloves

every 30-60 minutes or

immediately if contaminated.

Gown

Disposable, solid-front gown

with back closure made of a

non-absorbent material (e.g.,

polyethylene-coated

polypropylene). Long sleeves

with tight-fitting cuffs are

necessary.

Required when there is a

potential for splashing or

contamination of clothing.

Eye & Face Protection
Safety glasses with side

shields or splash goggles.

Required for all handling

activities. A face shield worn

over goggles is required when

there is a significant risk of

splashing.

Respiratory Protection
NIOSH-approved N95 or

higher respirator.

Required when handling

powders or if there is a

potential for aerosol

generation.

Chemical and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 38390-45-3 TargetMol SDS[3]

Molecular Formula C46H56N4O8 Santa Cruz Biotechnology[4]

Molecular Weight 792.96 g/mol Santa Cruz Biotechnology[4]

Appearance Powder ChemFaces[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

BioCrick[5]

Storage
Store at -20°C for long-term

storage.

Density 1.35 g/cm³ TargetMol SDS[3]

Note: Occupational Exposure Limits (OELs) for Anhydrovinblastine have not been

established. Given its potency as a cytotoxic agent, it is recommended to handle it with the

assumption of a low OEL, similar to other potent pharmaceuticals, which are often in the range

of <10 µg/m³.[2]

Operational Plans: From Handling to Disposal
A clear and structured workflow is critical for the safe management of Anhydrovinblastine in a

laboratory setting.

Standard Operating Procedure for Handling
Anhydrovinblastine
All personnel must be trained on the specific hazards and handling procedures for

Anhydrovinblastine before commencing any work.

Preparation:

Designated Area: All work with Anhydrovinblastine must be performed in a designated and

clearly marked area, such as a BSC or a chemical fume hood.
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PPE Donning: Before entering the designated area, don the required PPE in the correct

order: gown, inner gloves, respiratory protection, eye and face protection, and outer gloves.

Handling:

Weighing and Reconstitution: Handle solid Anhydrovinblastine with extreme care to avoid

generating dust. When preparing solutions, do so in a BSC to contain any potential aerosols.

Labeling: All containers with Anhydrovinblastine must be clearly labeled with the chemical

name, concentration, and hazard warnings.

Transport: When transporting Anhydrovinblastine, use sealed, shatter-proof secondary

containers.

Post-Handling:

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Anhydrovinblastine using an appropriate cleaning agent.

PPE Doffing: Remove PPE carefully to avoid self-contamination, and dispose of it as

cytotoxic waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

contamination.

1. Initial Response:

Alert personnel: Immediately alert others in the vicinity.

Evacuate the area: If the spill is large or generates aerosols, evacuate the immediate area.

Secure the area: Restrict access to the spill area.

2. Spill Cleanup:
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Don appropriate PPE: This includes double gloves, a disposable gown, eye protection, and a

respirator.

Contain the spill:

Liquids: Cover the spill with an absorbent pad.

Solids: Gently cover the spill with a damp absorbent pad to prevent aerosolization.

Clean the area: Use a chemotherapy spill kit to clean the affected area, working from the

outside in.

Decontaminate: After the initial cleanup, decontaminate the area with an appropriate

cleaning agent.

3. Waste Disposal:

All materials used for spill cleanup must be disposed of as cytotoxic waste in clearly labeled,

sealed containers.

Disposal Plan
The disposal of Anhydrovinblastine and all contaminated materials must adhere to strict

guidelines for hazardous pharmaceutical waste.

Segregation: All waste contaminated with Anhydrovinblastine, including unused product,

empty vials, PPE, and cleaning materials, must be segregated from other laboratory waste.

Containers: Use designated, leak-proof, and puncture-resistant containers clearly labeled as

"Cytotoxic Waste" or "Hazardous Pharmaceutical Waste."

Disposal Method: Do not dispose of Anhydrovinblastine or related waste down the drain.[6]

All waste must be collected by a licensed hazardous waste disposal company for

incineration.

Regulations: Follow all federal, state, and local regulations for the disposal of hazardous

waste pharmaceuticals.[7][8]
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Visual Guides for Safety Protocols
To further enhance understanding and adherence to safety procedures, the following diagrams

illustrate key workflows.

Donning (Putting On)

Doffing (Taking Off)

1. Gown 2. Inner Gloves 3. Respirator 4. Goggles/Face Shield 5. Outer Gloves

1. Outer Gloves 2. Gown 3. Goggles/Face Shield 4. Respirator 5. Inner Gloves

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.
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Anhydrovinblastine Spill Occurs

1. Alert Personnel & Secure Area

2. Don Full PPE

3. Contain Spill
(Absorbent/Damp Pad)

4. Clean Area with Spill Kit

5. Decontaminate Surfaces

6. Dispose of all materials as
Cytotoxic Waste

Click to download full resolution via product page

Caption: Anhydrovinblastine Spill Cleanup Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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